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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3427536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, is a cornerstone excipient in

the pharmaceutical and cosmetic industries, prized for its efficacy as a thickening, suspending,

and stabilizing agent.[1] In its raw form, it is a white, fluffy, hygroscopic powder.[1] While

various suppliers manufacture Carbomer 934 to meet pharmacopeial standards, such as those

outlined in the United States Pharmacopeia/National Formulary (USP/NF), significant variability

can still exist between lots and manufacturers. This variability, although within specification, can

have a profound impact on the performance, stability, and sensory characteristics of final

formulations.

This guide provides an objective comparison of Carbomer 934, focusing on key quality

attributes and the experimental protocols required to assess them. Understanding and

quantifying this inter-lot variability is critical for ensuring product consistency, optimizing

formulations, and maintaining regulatory compliance.

Understanding the Specification Landscape
The USP/NF provides a set of specifications that all pharmaceutical-grade Carbomer 934 must

meet. These standards, however, often provide a wide range of acceptable values. For

instance, the viscosity of a 0.5% neutralized aqueous dispersion can range from 30,500 to

39,400 mPa·s.[1] A formulator developing a topical cream may find that a Carbomer 934 lot at

the lower end of this viscosity range produces a significantly different product feel and release

profile compared to a lot at the higher end.
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It is also important to note a significant regulatory shift: Carbomer grades manufactured using

benzene (including the traditional Carbomer 934) are being phased out due to safety

concerns. The USP intends to omit the monographs for these grades, with a targeted official

date of August 1, 2025.[2] Researchers and formulators should consider benzene-free

alternatives, often polymerized in cosolvent systems like ethyl acetate.[3][4]

Comparative Data on Key Quality Attributes
Direct, publicly available studies comparing multiple lots from different named suppliers are

scarce. The following table summarizes the key specifications based on pharmacopeial

standards and data from various manufacturers. This highlights the potential range of

properties a researcher might encounter.
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Parameter Specification Range
Significance in
Formulation

Viscosity (0.5% neutralized

aqueous dispersion)
30,500 – 39,400 mPa·s (cP)[1]

Directly impacts product

thickness, texture,

spreadability, and the

suspension of active

ingredients.

Carboxylic Acid Content
56.0% – 68.0% (on dried

basis)[1]

Determines the number of

groups available for

neutralization, affecting

thickening efficiency and

mucoadhesive properties.

pH (of 1% aqueous dispersion) 2.5 – 3.0[5]

The inherent acidity requires

neutralization to achieve

thickening; variations can

affect the amount of

neutralizing agent needed.

Loss on Drying ≤ 2.0%[6]

High moisture content can

make the powder more difficult

to handle and disperse evenly.

[7]

Residual Benzene
Varies by monograph; being

phased out[2]

A critical safety parameter.

Benzene-free grades are now

the standard for new

formulations.

Particle Size (flocculated

powder)
2–7 µm[1]

Can influence the rate of

hydration and the potential for

lump formation during

dispersion.
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To ensure consistent product performance, it is imperative to conduct in-house testing of

incoming Carbomer 934 lots. The following are detailed methodologies for key experiments.

Viscosity Measurement
This protocol determines the thickening capability of Carbomer 934, a critical performance

attribute.

Methodology:

Preparation of 0.5% (w/w) Aqueous Dispersion:

Weigh 99.5 g of purified water into a 250 mL beaker equipped with a mechanical stirrer

capable of creating a vortex.

Slowly and carefully sprinkle 0.5 g of Carbomer 934 (previously dried in a vacuum at 80°C

for 1 hour) onto the vortex of the stirred water to prevent the formation of aggregates.[6]

Continue stirring at a moderate speed (e.g., 800-1200 RPM) for at least 15 minutes or until

the polymer is fully dispersed and hydrated.

Neutralization:

While stirring at a lower speed (e.g., 300 RPM) to avoid trapping air, titrate the dispersion

with a sodium hydroxide solution (e.g., 18% w/v) or triethanolamine (TEA).[6]

Use a calibrated pH meter to monitor the pH. Add the neutralizing agent dropwise until the

pH of the resulting gel is between 7.3 and 7.8.[6]

Continue gentle stirring for 2-3 minutes to ensure neutralization is complete.

Viscosity Measurement:

Place the neutralized gel in a constant temperature water bath at 25°C ± 0.1°C for at least

1 hour to allow for thermal equilibration.[6]

Use a calibrated rotational viscometer (e.g., Brookfield RVT) equipped with a suitable

spindle (e.g., Spindle #6 for this viscosity range).
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Immerse the spindle into the center of the gel to the specified depth.

Rotate the spindle at 20 RPM and allow the reading to stabilize before recording the

viscosity in mPa·s or centipoise (cP).[6]

Carboxylic Acid Content Assay
This titration method quantifies the acidic functional groups responsible for the polymer's

properties.

Methodology:

Sample Preparation:

Accurately weigh approximately 400 mg of Carbomer 934, previously dried in a vacuum

at 80°C for 1 hour.[6]

Disperse the sample in 400 mL of purified water.

Titration:

While stirring, titrate the dispersion with a standardized 0.25 N sodium hydroxide (NaOH)

solution.

Determine the endpoint potentiometrically using a calibrated pH meter. The endpoint is

typically identified by the point of maximum inflection in the titration curve.

Calculation:

Calculate the percentage of carboxylic acid groups (–COOH) using the following formula:

% Carboxylic Acid = (V × N × 45.02) / (W × 10)

Where:

V = volume of NaOH solution used (mL)

N = normality of the NaOH solution
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45.02 = molecular weight of the carboxylic acid group

W = weight of the Carbomer 934 sample (g)

Visualizing Experimental Workflows
Diagrams created using Graphviz provide a clear visual representation of the experimental and

logical processes involved in assessing Carbomer 934 quality.

Quality Control Workflow for Incoming Carbomer 934 Lots

Receive Carbomer 934 Lot

Sample Collection

Visual Inspection
(Color, Appearance) Identification Test (FTIR) Loss on Drying Viscosity Measurement Carboxylic Acid Assay

Decision: Accept/Reject

Click to download full resolution via product page

Caption: Quality control workflow for Carbomer 934.
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Viscosity Measurement Experimental Workflow

1. Disperse 0.5% Carbomer 934
in Purified Water

2. Neutralize with NaOH/TEA
to pH 7.3-7.8

3. Equilibrate Gel
at 25°C for 1 hour

4. Measure Viscosity
(Rotational Viscometer, 20 RPM)

Record Viscosity (mPa·s)

Click to download full resolution via product page

Caption: Viscosity measurement experimental workflow.

By implementing these standardized testing protocols, researchers and drug development

professionals can better characterize and control the inter-lot variability of Carbomer 934,

leading to more robust and consistent final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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